1-(3-Ethoxypropyl)-2-[2-furanyl(oxo)methyl]imino-10-methyl-5-oxo-3-dipyrido[3,4-c:1',2'-f]pyrimidinecarboxylic acid ethyl ester

• CAS RN: 844652-53-5
• Molecular Formula: C25H26N4O6
• Molecular Weight: 478.5g/mol
• IUPAC Name: ethyl 7-(3-ethoxypropyl)-6-(furan-2-carbonylimino)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• InChI: InChI=1S/C25H26N4O6/c1-4-33-13-8-12-28-21-17(24(31)29-11-6-9-16(3)20(29)26-21)15-18(25(32)34-5-2)22(28)27-23(30)19-10-7-14-35-19/h6-7,9-11,14-15H,4-5,8,12-13H2,1-3H3
• InChI Key: LKERLDLDUBRVAF-UHFFFAOYSA-N
• SMILES: CCOCCCN1C2=C(C=C(C1=NC(=O)C3=CC=CO3)C(=O)OCC)C(=O)N4C=CC=C(C4=N2)C

Description

1-(3-ethoxypropyl)-2-[2-furanyl(oxo)methyl]imino-10-methyl-5-oxo-3-dipyrido[3,4-c:1',2'-f]pyrimidinecarboxylic acid ethyl ester is a pyridopyrimidine.

Scientific Research Applications

Structural Insights and Supramolecular Aggregation

• The compound, being a derivative of thiazolopyrimidines, has been studied for its structural and supramolecular aggregation characteristics. Variations in substituents at specific positions on the molecular scaffold resulted in significant differences in intermolecular interaction patterns, with the packing features being controlled by weak interactions like C-H…O, C-H…N, N-H…N, O-H…N, C-H…π, and π…π interactions (Nagarajaiah & Begum, 2014).

Pharmacological Relevance and Crystal Structures

• Research also delves into the pharmacologically relevant bifunctional compounds containing moieties similar to the compound . The structural features, including the conformations of the molecular rings and hydrogen bonding arrangements, play a significant role in determining the pharmacological properties (Watermeyer, Chibale, & Caira, 2009).

Role in Anticoagulant Synthesis

• A compound with a structure analogous to the compound serves as an important intermediate in the synthesis of anticoagulants like apixaban. X-ray powder diffraction data have been reported to ensure the purity and structure of these intermediates (Wang et al., 2017).

Interaction Patterns and Reaction Dynamics

• The compound's derivatives show unique reaction patterns when interacting with different chemical entities, leading to the formation of various molecular structures with potential pharmacological activities. Understanding these interactions and reaction dynamics is crucial for synthesizing targeted molecules (Goryaeva et al., 2015).

Thermodynamic Properties

• Understanding the thermodynamic properties, like combustion energies, enthalpies of combustion, and formation in different states, is essential for the practical application of these compounds in various fields. Experimental data and derivative analysis provide insights into these properties (Klachko et al., 2020).

Biological Evaluations

• Some derivatives of the compound exhibit notable biological activities, including cytotoxicity against lung cancer cell lines. Such properties make these compounds potential candidates for pharmaceutical development (Hu et al., 2010).